5-(2-Formylphenyl)-2-hydroxyisonicotinic acid, 95%

• IUPAC Name: 5-(2-formylphenyl)-2-oxo-1H-pyridine-4-carboxylic acid
• InChI: InChI=1S/C13H9NO4/c15-7-8-3-1-2-4-9(8)11-6-14-12(16)5-10(11)13(17)18/h1-7H,(H,14,16)(H,17,18)
• InChI Key: UWASKGPKVBDURT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=O)C2=CNC(=O)C=C2C(=O)O
• Molecular Formula: C13H9NO4
• DSSTOX Substance ID: DTXSID40687016
• Molecular Weight: 243.21 g/mol
• CAS RN: 1261925-73-8

Description

5-(2-Formylphenyl)-2-hydroxyisonicotinic acid (5-FPHINA) is an important organic compound that has been widely studied in the scientific community due to its potential applications in various fields. This compound is a derivative of isonicotinic acid and has a unique structure that allows it to interact with other molecules in a variety of ways. 5-FPHINA has been used in the synthesis of drugs, in medical research, and in laboratory experiments.

Mechanism of Action

The mechanism of action of 5-(2-Formylphenyl)-2-hydroxyisonicotinic acid, 95% is not yet fully understood. However, it is believed to interact with certain proteins and enzymes in the body, leading to the activation or inhibition of certain biochemical pathways. For example, it has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. It has also been shown to activate the enzyme adenosine triphosphate (ATP) synthase, which is responsible for the production of ATP, a molecule that is essential for cell energy production.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(2-Formylphenyl)-2-hydroxyisonicotinic acid, 95% are still being investigated. However, it has been shown to have anti-inflammatory and anti-oxidant properties, as well as the ability to modulate the activity of certain enzymes and proteins. It has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. It has also been shown to activate the enzyme adenosine triphosphate (ATP) synthase, which is responsible for the production of ATP, a molecule that is essential for cell energy production.

Advantages and Limitations for Lab Experiments

The use of 5-(2-Formylphenyl)-2-hydroxyisonicotinic acid, 95% in laboratory experiments has several advantages. It is relatively easy to synthesize, and it is stable in a variety of conditions. Additionally, it is non-toxic, making it safe to use in laboratory experiments. However, there are some limitations to the use of 5-(2-Formylphenyl)-2-hydroxyisonicotinic acid, 95% in laboratory experiments. It is not very soluble in water, making it difficult to use in aqueous solutions. Additionally, it is not very stable in the presence of light or oxygen, making it difficult to store for long periods of time.

Future Directions

The potential applications of 5-(2-Formylphenyl)-2-hydroxyisonicotinic acid, 95% are still being explored. Future research could focus on the use of 5-(2-Formylphenyl)-2-hydroxyisonicotinic acid, 95% in the synthesis of new drugs, as well as in the study of the biochemical and physiological effects of drugs. Additionally, further research could be conducted to investigate the mechanism of action of 5-(2-Formylphenyl)-2-hydroxyisonicotinic acid, 95% and to determine its potential therapeutic uses. Additionally, the use of 5-(2-Formylphenyl)-2-hydroxyisonicotinic acid, 95% in the study of enzymes and proteins could lead to new insights into the structure and function of these molecules. Finally, further research could be conducted to investigate the potential use of 5-(2-Formylphenyl)-2-hydroxyisonicotinic acid, 95% in the development of novel drugs and in the study of cell signaling.

Synthesis Methods

5-(2-Formylphenyl)-2-hydroxyisonicotinic acid, 95% can be synthesized using several methods, including the condensation of 5-hydroxy-2-formylphenol with isonicotinic acid, the hydrolysis of 2-formylphenyl isonicotinoyl chloride, and the oxidation of 5-hydroxy-2-formylphenol with sodium hypochlorite. The most commonly used method for the synthesis of 5-(2-Formylphenyl)-2-hydroxyisonicotinic acid, 95% is the condensation of 5-hydroxy-2-formylphenol with isonicotinic acid. This method involves the reaction of the two compounds in an acidic medium, followed by the addition of a base to neutralize the reaction mixture. The product of this reaction is 5-(2-Formylphenyl)-2-hydroxyisonicotinic acid, 95%, which can be purified by column chromatography.

Scientific Research Applications

5-(2-Formylphenyl)-2-hydroxyisonicotinic acid, 95% has been used in numerous scientific research applications. It has been used in the synthesis of drugs, such as anti-inflammatory agents, anticonvulsants, and anti-diabetic agents. It has also been used in the study of the mechanism of action of drugs, as well as in the investigation of the biochemical and physiological effects of drugs. 5-(2-Formylphenyl)-2-hydroxyisonicotinic acid, 95% has also been used in the study of the structure and function of enzymes, in the development of novel drugs, and in the study of the role of isonicotinic acid in cell signaling.